Cas no 2743442-45-5 (Methyl 3-(2-oxoethyl)cyclobutane-1-carboxylate)

• Product Name: Methyl 3-(2-oxoethyl)cyclobutane-1-carboxylate
• CAS No: 2743442-45-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5465055
• Update Time: 2025-10-29

Methyl 3-(2-oxoethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-oxoethyl)cyclobutane-1-carboxylate
• Z5509910336
• Methyl 3-(2-oxoethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C8H12O3/c1-11-8(10)7-4-6(5-7)2-3-9/h3,6-7H,2,4-5H2,1H3
• InChI Key： VAZGVQLVPLSTPX-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CC=O)C1)=O

Computed Properties

• Exact Mass: 156.078644241 g/mol
• Monoisotopic Mass: 156.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4
• Molecular Weight: 156.18

Additional information on Methyl 3-(2-oxoethyl)cyclobutane-1-carboxylate

Methyl 3-(2-Oxoethyl)cyclobutane-1-carboxylate - A Comprehensive Overview

Methyl 3-(2-Oxoethyl)cyclobutane-1-carboxylate, also known by its CAS number 2743442-45-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular structure of Methyl 3-(2-Oxoethyl)cyclobutane-1-carboxylate is characterized by a cyclobutane ring, which is a four-membered carbon ring. This ring is substituted with a methyl ester group at the 1-position and an oxoethyl group at the 3-position. The presence of the cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability. The oxoethyl group adds functionality, potentially enabling participation in various biochemical pathways or synthetic transformations.

Recent studies have explored the synthesis of Methyl 3-(2-Oxoethyl)cyclobutane-1-carboxylate using innovative methodologies. Researchers have employed catalytic asymmetric synthesis to construct the cyclobutane core, leveraging transition metal catalysts such as rhodium or ruthenium complexes. These methods not only enhance the efficiency of synthesis but also provide access to enantiomerically enriched products, which are crucial for pharmacological studies.

In terms of biological activity, Methyl 3-(2-Oxoethyl)cyclobutane-1-carboxylate has shown promise in preclinical models. Studies indicate that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, research into its pharmacokinetic profile suggests that it has favorable bioavailability, making it a potential candidate for drug development.

The application of computational chemistry tools has further elucidated the properties of Methyl 3-(2-Oxoethyl)cyclobutane-1-carboxylate. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more potent derivatives. Furthermore, molecular docking studies have revealed potential binding modes with therapeutic targets, such as enzymes or receptors implicated in various diseases.

Recent advancements in green chemistry have also influenced the synthesis and application of Methyl 3-(2-Oxoethyl)cyclobutane-1-carboxylate. Researchers are exploring environmentally friendly reaction conditions, such as solvent-free systems or biocatalysts, to minimize the ecological footprint of its production. These efforts align with global sustainability goals while maintaining high standards of chemical innovation.

In conclusion, Methyl 3-(2-Oxoethyl)cyclobutane-1-carboxylate stands as a testament to the progress in modern organic chemistry and pharmacology. Its unique structure, versatile synthesis methods, and promising biological activities position it as a valuable tool in drug discovery and chemical innovation. As research continues to unfold, this compound is likely to contribute significantly to advancing therapeutic interventions and chemical technologies.